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Compound of Interest

Compound Name: SF2523

Cat. No.: B15621653

Get Quote

This document provides crucial safety and logistical information for the proper disposal of

SF2523, a dual inhibitor of phosphoinositide 3-kinases (PI3Ks) and bromodomain-containing

protein 4 (BRD4).[1] Adherence to these procedural guidelines is essential for maintaining a

safe laboratory environment for researchers, scientists, and drug development professionals.

Note that all waste disposal must comply with local, state, and federal regulations. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

protocols.

Chemical and Safety Data
For quick reference, the following table summarizes key quantitative data for SF2523.
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Property Value

CAS Number 1174428-47-7

Molecular Formula C₁₉H₁₇NO₅S

Molecular Weight 371.41 g/mol

IC₅₀ PI3Kα 34 nM

IC₅₀ PI3Kγ 158 nM

IC₅₀ DNA-PK 9 nM

IC₅₀ BRD4 241 nM

IC₅₀ mTOR 280 nM

Appearance Crystalline solid

Storage Temperature -20°C for long term, 0-4°C for short term

Experimental Protocols: Disposal of SF2523
The following step-by-step protocol outlines the recommended procedure for the disposal of

waste generated from experiments involving SF2523.

1. Waste Segregation and Collection:

Solid Waste: All contaminated solid materials, including gloves, pipette tips, and vials, should

be collected in a designated hazardous waste container lined with a chemically resistant

bag.

Liquid Waste: Unused stock solutions and any aqueous solutions containing SF2523 should

be collected in a dedicated, clearly labeled hazardous liquid waste container. Do not mix with

other solvent waste streams unless approved by your institution's EHS department.

Sharps: Any needles, syringes, or other contaminated sharps must be disposed of directly

into a designated sharps container.

2. Container Management:
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "SF2523". Avoid using abbreviations or chemical formulas.

Compatibility: Ensure waste containers are made of materials compatible with the chemical.

For SF2523, high-density polyethylene (HDPE) or glass containers are generally suitable.

Closure: Keep waste containers securely closed at all times, except when adding waste. This

prevents the release of vapors and potential spills.

Secondary Containment: Liquid waste containers should be stored in secondary containment

trays to prevent the spread of material in case of a leak.

3. Storage and Disposal:

Temporary Storage: Store waste in a designated, well-ventilated satellite accumulation area

within the laboratory, away from general laboratory traffic.

Disposal Request: Once the waste container is full, or on a regular schedule as determined

by your institution, arrange for pickup by the EHS department or a licensed hazardous waste

disposal company.

Important Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a

lab coat, and chemical-resistant gloves, when handling SF2523 and its associated waste.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

In case of a spill, immediately alert others in the area and follow your institution's established

spill cleanup procedures. Small spills of solid material can typically be carefully wiped up with

a damp paper towel (avoiding dust generation) and placed in the solid hazardous waste

container.

Signaling Pathway of SF2523 Inhibition
The following diagram illustrates the dual inhibitory action of SF2523 on the PI3K/Akt/mTOR

and BRD4 signaling pathways, which are critical for cell growth and transcriptional regulation.
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[1]

SF2523 dual inhibition of PI3K and BRD4 pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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